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Compound of Interest

Compound Name: 1,3-Benzoxazol-5-amine

Cat. No.: B1270218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,3-
Benzoxazol-5-amine (CAS No. 63837-12-7). Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment
1,3-Benzoxazol-5-amine is classified as a hazardous substance. The following table

summarizes its GHS classification.
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GHS Classification

Pictogram GHS07

Signal Word Warning

Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/sprayP280: Wear

protective gloves/protective clothing/eye

protection/face protectionP302+P352: IF ON

SKIN: Wash with plenty of soap and

waterP305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsingP501: Dispose of

contents/container to an approved waste

disposal plant

Appropriate Personal Protective Equipment (PPE) is mandatory when handling 1,3-
Benzoxazol-5-amine.[1]

Personal Protective Equipment (PPE)

Eye/Face Protection

Skin Protection

Respiratory Protection

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area with a local exhaust system or in a chemical fume hood.[2]
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Ensure eyewash stations and safety showers are readily accessible.[3]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust or vapor.[2]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, and dark place.[4]

Keep the container tightly closed in a well-ventilated area.[2]

Store away from incompatible materials such as oxidizing agents.[3][4]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[3] Remove

contaminated clothing and wash it before reuse.

[4] If skin irritation occurs, get medical

advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[3]

[4] If eye irritation persists, get medical

advice/attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Disposal Plan
Waste Collection and Segregation:

Collect solid waste, including contaminated items like weighing paper and gloves, in a

dedicated, clearly labeled, and sealed container for hazardous waste.[1][5]

Collect liquid waste containing the compound in a separate, sealed, and clearly labeled

hazardous waste container.[1] Do not mix with other waste streams unless permitted by your

institution's environmental health and safety (EHS) office.[1]

Labeling and Storage of Waste:

Label all waste containers with "Hazardous Waste" and the full chemical name: "1,3-
Benzoxazol-5-amine".[5][6]
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Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area, away from incompatible materials.[5][6]

Final Disposal:

Dispose of the contents and container to an approved waste disposal plant.[3][7]

Contact your institution's EHS office to schedule a pickup for the hazardous waste and follow

their specific procedures.[5]

All disposal activities must comply with federal, state, and local regulations.[4]
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Caption: Safe handling and disposal workflow for 1,3-Benzoxazol-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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